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Compound of Interest

Compound Name: Vps34-IN-1

Cat. No.: B1194436 Get Quote

Essential Safety and Handling Guide for Vps34-
IN-1
For researchers, scientists, and drug development professionals, the proper handling of

chemical inhibitors is paramount to ensure laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the handling of Vps34-
IN-1, a potent and selective inhibitor of the class III phosphoinositide 3-kinase (PI3K) Vps34.[1]

[2][3][4] Adherence to these procedures is critical for minimizing risks and ensuring proper

disposal.

Hazard Identification and Precautionary Measures
Vps34-IN-1 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[5] Standard laboratory safety protocols should be strictly followed.

Hazard Statements:

H302: Harmful if swallowed.[5]

H410: Very toxic to aquatic life with long lasting effects.[5]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1194436?utm_src=pdf-interest
https://www.benchchem.com/product/b1194436?utm_src=pdf-body
https://www.benchchem.com/product/b1194436?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-12795/Vps34-IN-1-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/17392/vps34-in-1
https://www.stemcell.com/products/vps34-in1.html
https://www.apexbt.com/vps34-in1.html
https://www.benchchem.com/product/b1194436?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC8650.html
https://dcchemicals.com/msds/MSDS_DC8650.html
https://dcchemicals.com/msds/MSDS_DC8650.html
https://dcchemicals.com/msds/MSDS_DC8650.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P270: Do not eat, drink or smoke when using this product.[5]

P273: Avoid release to the environment.[5]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[5]

P330: Rinse mouth.[5]

P391: Collect spillage.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling Vps34-
IN-1 to prevent exposure.

Protection Type Equipment Specification Rationale

Eye/Face Protection
Safety goggles with side-

shields
Protects eyes from splashes.

Skin Protection Protective gloves (e.g., nitrile) Prevents skin contact.

Impervious clothing (e.g., lab

coat)

Protects against contamination

of personal clothing.

Respiratory Protection Suitable respirator

Use in areas with inadequate

ventilation or when

dust/aerosol formation is

possible to avoid inhalation.

Table 1: Recommended Personal Protective Equipment for Handling Vps34-IN-1.[5]

Handling and Storage
Proper handling and storage are crucial to maintain the stability of Vps34-IN-1 and ensure a

safe laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://dcchemicals.com/msds/MSDS_DC8650.html
https://dcchemicals.com/msds/MSDS_DC8650.html
https://dcchemicals.com/msds/MSDS_DC8650.html
https://dcchemicals.com/msds/MSDS_DC8650.html
https://dcchemicals.com/msds/MSDS_DC8650.html
https://dcchemicals.com/msds/MSDS_DC8650.html
https://www.benchchem.com/product/b1194436?utm_src=pdf-body
https://www.benchchem.com/product/b1194436?utm_src=pdf-body
https://www.benchchem.com/product/b1194436?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC8650.html
https://www.benchchem.com/product/b1194436?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Procedures:

Avoid inhalation, and contact with eyes and skin.[5]

Prevent the formation of dust and aerosols.[5]

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Wash hands thoroughly after handling.[5]

Storage Conditions:

Store in a tightly sealed container in a cool, well-ventilated area.[5]

Protect from direct sunlight and sources of ignition.[5]

For long-term storage, maintain at -20°C for the powder form or -80°C when in solvent.[5][6]

First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Instructions

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water,

separating eyelids to ensure adequate flushing.

Seek prompt medical attention.[5]

Skin Contact

Thoroughly rinse the affected skin area with

large amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[5]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

medical attention.[5]

Ingestion

If swallowed, call a poison control center or

doctor immediately. Rinse mouth with water. Do

not induce vomiting unless instructed by a

medical professional.[5]

Table 2: First Aid Procedures for Vps34-IN-1 Exposure.

Disposal Plan
Vps34-IN-1 and its containers must be disposed of as hazardous waste.

Disposal Guidelines:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[5]

Avoid release into the environment, particularly drains, water courses, or the soil.[5]

Collect any spillage to prevent environmental contamination.[5]

Vps34 Signaling Pathway and Experimental
Workflow
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Vps34 is a class III PI3K that phosphorylates phosphatidylinositol (PtdIns) to generate

phosphatidylinositol 3-phosphate (PtdIns3P).[7] PtdIns3P is a key lipid second messenger that

recruits proteins with PX and FYVE domains to regulate membrane trafficking processes,

including autophagy and endocytosis.[4] Vps34 functions within two mutually exclusive

complexes: Complex I (containing ATG14L) is primarily involved in autophagy, while Complex II

(containing UVRAG) is involved in endocytic trafficking.[8][9]
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Caption: Vps34 Signaling and Inhibition.
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The following diagram outlines the standard workflow for handling and using Vps34-IN-1 in a

laboratory setting, from preparation to disposal.

Preparation

Experimentation

Cleanup and Disposal

Wear appropriate PPE

Weigh Vps34-IN-1 in a fume hood

Dissolve in appropriate solvent (e.g., DMSO)

Treat cells or perform assay

Incubate as per protocol

Record observations and data

Decontaminate work surfaces

Collect all contaminated waste

Dispose of waste in designated hazardous waste containers
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Caption: Vps34-IN-1 Handling Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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